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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766 Get Quote

An In-depth Technical Guide to Benzyl 2-
bromoethyl ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Benzyl 2-bromoethyl ether, a key intermediate in organic synthesis. The

information is curated for researchers, scientists, and professionals in the field of drug

development, offering detailed data, experimental protocols, and visual representations of its

synthetic and mechanistic relevance.

Core Properties and Data
Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic

odor.[1] It is an organic compound featuring a benzyl group attached to an ethyl ether moiety,

which is further substituted with a bromine atom.[1] This structure makes it a valuable reagent

in various chemical transformations.

Physical and Chemical Properties
The key physical and chemical properties of Benzyl 2-bromoethyl ether are summarized in

the table below for easy reference and comparison.
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Property Value References

Molecular Formula C₉H₁₁BrO [1][2][3][4][5][6]

Molecular Weight 215.09 g/mol [2][3][4][5][6][7]

CAS Number 1462-37-9 [1][3][4][5][6][7]

Appearance
Clear colorless to pale yellow

liquid
[1][5][8]

Boiling Point 254 °C (lit.) [2][3][5][7][8]

Density 1.36 g/mL at 25 °C (lit.) [2][3][5][7][8]

Refractive Index (n20/D) 1.541 (lit.) [3][5][8]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[2][3][7]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol, ether, Chloroform, and

Ethyl Acetate.

[1][5]

Vapor Pressure 0.0±0.5 mmHg at 25°C [2]

Spectroscopic Data
While ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for Benzyl 2-bromoethyl ether are

referenced in various chemical databases, detailed spectral data with peak assignments are

not readily available in the public domain.[9][10][11][12][13][14][15] Researchers are advised to

acquire this data through direct analytical measurement of their synthesized or procured

samples. A certificate of analysis from a commercial supplier would typically include this

information.[1]

Reactivity and Applications
Benzyl 2-bromoethyl ether is primarily utilized as an alkylating agent in organic synthesis.

The presence of the bromine atom makes the ethyl group susceptible to nucleophilic

substitution reactions.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemsrc.com/en/cas/1462-37-9_1137757.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://cymitquimica.com/cas/1462-37-9/
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemsrc.com/en/cas/1462-37-9_1137757.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://cymitquimica.com/cas/1462-37-9/
https://www.sigmaaldrich.com/GB/en/product/aldrich/474819
https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemsrc.com/en/cas/1462-37-9_1137757.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://cymitquimica.com/cas/1462-37-9/
https://www.sigmaaldrich.com/GB/en/product/aldrich/474819
https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.beilstein-journals.org/bjoc/articles/4/44
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/474819
https://www.beilstein-journals.org/bjoc/articles/4/44
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/474819
https://www.beilstein-journals.org/bjoc/articles/4/44
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.beilstein-journals.org/bjoc/articles/4/44
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.sigmaaldrich.com/GB/en/product/aldrich/474819
https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.ucl.ac.uk/mathematical-physical-sciences/sites/mathematical_physical_sciences/files/L2_3_web.pdf
https://www.benchchem.com/product/b032766?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1462-37-9_1HNMR.htm
https://patents.google.com/patent/CN101671238B/en
https://m.chemicalbook.com/SpectrumEN_592-55-2_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-bromoethyl_-ether
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103639&Type=IR-SPEC&Index=0
https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
https://www.benchchem.com/product/b032766?utm_src=pdf-body
https://www.scbt.com/p/benzyl-2-bromoethyl-ether-1462-37-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Its key applications include:

Synthesis of Muscarinic Antagonists: It serves as a crucial reactant in the preparation of

these compounds, which are used in the treatment of various conditions, including

overactive bladder and chronic obstructive pulmonary disease (COPD).[8]

Antifungal Agent Synthesis: This ether is a building block for creating macrocyclic antifungal

antibiotics.[8][16]

Liquid Crystal Preparation: It is used in the synthesis of copper phthalocyanine discotic liquid

crystals.[1][4][8]

Pharmaceutical Intermediate: More broadly, it is an important intermediate in the

pharmaceutical industry for introducing the benzyloxyethyl group into target molecules.[6]

Experimental Protocols
The synthesis of Benzyl 2-bromoethyl ether is typically achieved through the bromination of

2-benzyloxyethanol. Below is a detailed methodology based on a common synthetic route.

Synthesis of Benzyl 2-bromoethyl ether from 2-
Benzyloxyethanol
Materials:

2-Benzyloxyethanol

Triphenylphosphine

N-Bromosuccinimide (NBS)

Dichloromethane (DCM)

Petroleum Ether

Ethyl Acetate

Procedure:[5]
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Dissolve 2-benzyloxyethanol and triphenylphosphine in dichloromethane in a reaction

vessel.

Cool the stirred solution to a temperature between -10°C and -5°C using an appropriate

cooling bath.

Slowly add N-bromosuccinimide to the reaction mixture in batches, ensuring the temperature

remains within the specified range.

After the complete addition of NBS, continue stirring the reaction mixture at room

temperature for 1 hour.

Monitor the reaction progress by thin-layer chromatography (TLC) until the complete

consumption of the starting material is observed.

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the solvent.

Purify the crude product by column chromatography on silica gel, using a 5% solution of

ethyl acetate in petroleum ether as the eluent.

The final product, Benzyl 2-bromoethyl ether, is obtained as a light yellow liquid.[5]

Visualizations
The following diagrams, generated using Graphviz, illustrate a key synthetic workflow and a

relevant biological pathway.

Synthetic Workflow
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Synthesis of Benzyl 2-bromoethyl ether

Reactants Reaction Conditions

Work-up & Purification

2-Benzyloxyethanol

Reaction

Triphenylphosphine N-Bromosuccinimide Solvent: Dichloromethane Temperature: -10°C to -5°C, then RT

Concentration

Column Chromatography

Benzyl 2-bromoethyl ether

Final Product

Click to download full resolution via product page

Caption: Synthetic workflow for Benzyl 2-bromoethyl ether.

Mechanism of Action of Muscarinic Antagonists
Benzyl 2-bromoethyl ether is a precursor for muscarinic antagonists. The diagram below

illustrates the general mechanism by which these antagonists function.
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Mechanism of Muscarinic Antagonists

Cholinergic Signaling Antagonist Action

Acetylcholine

Muscarinic Receptor

Binds to

G-Protein Activation

Activates

Cellular Response
(e.g., muscle contraction, secretion)

Initiates

Muscarinic Antagonist
(Synthesized from Benzyl 2-bromoethyl ether)

Blocks Binding

Click to download full resolution via product page

Caption: Mechanism of action of muscarinic antagonists.

Safety and Handling
Benzyl 2-bromoethyl ether is harmful if swallowed and causes skin and eye irritation.[9]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and

protective clothing, should be worn when handling this compound.[3][7][9] Work should be

conducted in a well-ventilated area. Store in a cool, dry place away from incompatible materials

such as strong oxidizing agents.[12]
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Conclusion
Benzyl 2-bromoethyl ether is a versatile and important building block in the synthesis of

various organic molecules, particularly in the pharmaceutical industry. Its well-defined physical

and chemical properties, combined with its reactivity, make it a valuable tool for medicinal

chemists and researchers. This guide provides the core information necessary for its safe and

effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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